1-Bromoperfluorononane
Overview
Description
1-Bromoperfluorononane is a specialty product used for proteomics research applications. It is also used as a pharmaceutical intermediate and in chemical research . It contains a total of 28 bonds; 28 non-H bonds and 6 rotatable bonds .
Molecular Structure Analysis
1-Bromoperfluorononane contains total 28 bond(s); 28 non-H bond(s) and 6 rotatable bond(s) . For a more detailed structure analysis, techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) can be used, which have extended the limits of crystallography by enabling the determination of three-dimensional molecular structures from sub-μm microcrystals .Physical And Chemical Properties Analysis
1-Bromoperfluorononane is insoluble in water . It contains a total of 28 bonds; 28 non-H bond(s) and 6 rotatable bond(s) . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Perfluorinated Compound Research
- ADONA and Perfluoroalkylated Substances in Blood Donors
A study investigated the body burden of various perfluorinated substances in adult populations exposed to perfluorooctanoate (PFOA) via drinking water. This study focused on the presence and effects of perfluorinated compounds, including perfluorononanoate (PFNA), in human plasma samples. The findings indicated declining concentrations of PFOA and PFOS over time in all study regions (Fromme et al., 2017).
Surfactants and Gelators
- A Triblock Fluorous Surfactant as a Specific Gelator for Perfluorocarbons
Research in 2009 found that a fluorinated double-tailed triblock surfactant can gelate perfluorocarbons like bromoperfluorooctane at low concentrations. This is particularly relevant for pharmaceutical applications involving perfluorinated fluids (Gan et al., 2009).
X-ray Contrast Agents
- X-ray Contrast Properties of a 1-Bromoperfluorooctane-based Emulsion
Studies in 2007 explored the use of a 1-bromoperfluorooctane-based emulsion for X-ray contrast imaging. This emulsion provided rapid and extended contrast of various organs in vivo, suggesting its potential as an effective X-ray contrast agent (Sklifas et al., 2007).
Environmental Impact Studies
- Brominated Flame Retardants and Perfluorinated Compounds in Indoor Dust
A study examined the presence of perfluorinated compounds, including perfluorononanoic acid (PFNA), in indoor dust from homes and offices. This study highlights the environmental prevalence and potential health impacts of these compounds (D’Hollander et al., 2010).
Organic Chemistry and Synthesis
- Synthesis of Fluorine Compounds Using Halothane
Research has explored the use of halothane, a compound related to 1-bromoperfluorononane, as a building block for synthesizing various fluorine-containing compounds. This review discusses the synthetic applications of halothane in organic chemistry (Dmowski, 2011).
Mechanism of Action
Target of Action
1-Bromoperfluorononane is a specialty product used in proteomics research applications and as a pharmaceutical intermediate . .
Pharmacokinetics
1-Bromoperfluorononane is insoluble in water , which could impact its absorption, distribution, metabolism, and excretion (ADME) properties
Safety and Hazards
Future Directions
The future directions of 1-Bromoperfluorononane are not specified in the search results. As it is used in proteomics research applications and as a pharmaceutical intermediate , its future directions would likely involve continued use in these areas, potentially with new applications being discovered over time.
properties
IUPAC Name |
1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9BrF19/c10-8(25,26)6(21,22)4(17,18)2(13,14)1(11,12)3(15,16)5(19,20)7(23,24)9(27,28)29 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWIAIPIQXHPUHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)Br)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BrC9F19, C9BrF19 |
Source
|
| Record name | Nonane, 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluoro- | |
| Source | NORMAN Suspect List Exchange | |
| Description | The NORMAN network enhances the exchange of information on emerging environmental substances, and encourages the validation and harmonisation of common measurement methods and monitoring tools so that the requirements of risk assessors and risk managers can be better met. The NORMAN Suspect List Exchange (NORMAN-SLE) is a central access point to find suspect lists relevant for various environmental monitoring questions, described in DOI:10.1186/s12302-022-00680-6 | |
| Explanation | Data: CC-BY 4.0; Code (hosted by ECI, LCSB): Artistic-2.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10379931 |
Source
|
| Record name | 1-Bromoperfluorononane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10379931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
548.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromoperfluorononane | |
CAS RN |
558-96-3 |
Source
|
| Record name | 1-Bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=558-96-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromoperfluorononane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10379931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Nonadecafluorononyl Bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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